molecular formula C11H9BrS2 B8410056 2-(4-Bromophenyl)-3-methylthiothiophene

2-(4-Bromophenyl)-3-methylthiothiophene

Cat. No.: B8410056
M. Wt: 285.2 g/mol
InChI Key: YGLXZTHQPKUDRX-UHFFFAOYSA-N
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Description

2-(4-Bromophenyl)-3-methylthiothiophene is a useful research compound. Its molecular formula is C11H9BrS2 and its molecular weight is 285.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9BrS2

Molecular Weight

285.2 g/mol

IUPAC Name

2-(4-bromophenyl)-3-methylsulfanylthiophene

InChI

InChI=1S/C11H9BrS2/c1-13-10-6-7-14-11(10)8-2-4-9(12)5-3-8/h2-7H,1H3

InChI Key

YGLXZTHQPKUDRX-UHFFFAOYSA-N

Canonical SMILES

CSC1=C(SC=C1)C2=CC=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-iodo-3-methylthiothiophene (18 g, 70.3 mmol, preparation 2), 4 bromobenzeneboronic acid (14.1 g, 70.3 mmol), potassium carbonate (21.4 g, 155 mmol), tetrakis(triphenylphosphine)-palladium (0) (8.1 g, 7.02 mmol) in a mixture of anhydrous dimethoxyethane (300 ml) and absolute ethanol (150 ml) is degassed with Ar or N2 for 15 min and stirred for 12 hours at 80° C. The reaction mixture is cooled to room temperature, water (100 ml) is then added and the crude product is extracted with methylene chloride (3×150 ml). The crude product is purified by column chromatography using hexane as eluent solvent yielding 12 g (60%) of title compound as a white solid. NOTE: This product is also light sensitive and should be used immediately.
Quantity
18 g
Type
reactant
Reaction Step One
Quantity
14.1 g
Type
reactant
Reaction Step One
Quantity
21.4 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step One
Quantity
8.1 g
Type
catalyst
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Yield
60%

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